Cas no 2228428-21-3 (1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole)

1,3-Dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole is a specialized pyrazole derivative featuring a unique alkyne-substituted structure. Its key advantages include a stable heterocyclic core, which enhances its utility as an intermediate in organic synthesis and pharmaceutical research. The presence of both methyl and alkyne functional groups offers versatility for further functionalization, enabling applications in cross-coupling reactions and the development of bioactive compounds. The compound's well-defined molecular architecture ensures consistent reactivity, making it valuable for precision chemical transformations. Its structural properties may also contribute to studies in agrochemical and material science applications, where tailored pyrazole derivatives are increasingly relevant.

1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole structure

2228428-21-3 structure

Product Name:1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole

CAS No:2228428-21-3

MF:C₁₀H₁₄N₂

MW:162.231562137604

CID:6412302

PubChem ID:165898133

Update Time:2025-06-07

1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole
- 2228428-21-3
- EN300-1766067
- Inchi： 1S/C10H14N2/c1-6-10(3,4)9-7-12(5)11-8(9)2/h1,7H,2-5H3
- InChI Key： CUYDNDAEGJYOBI-UHFFFAOYSA-N
- SMILES： N1(C)C=C(C(C)=N1)C(C#C)(C)C

Computed Properties

Exact Mass: 162.115698455g/mol
Monoisotopic Mass: 162.115698455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 17.8Å²

1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1766067-0.05g	1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole	2228428-21-3	0.05g	$1452.0	2023-09-20
Enamine	EN300-1766067-0.1g	1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole	2228428-21-3	0.1g	$1521.0	2023-09-20
Enamine	EN300-1766067-0.25g	1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole	2228428-21-3	0.25g	$1591.0	2023-09-20
Enamine	EN300-1766067-0.5g	1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole	2228428-21-3	0.5g	$1660.0	2023-09-20
Enamine	EN300-1766067-1.0g	1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole	2228428-21-3	1g	$1729.0	2023-05-25
Enamine	EN300-1766067-2.5g	1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole	2228428-21-3	2.5g	$3389.0	2023-09-20
Enamine	EN300-1766067-5.0g	1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole	2228428-21-3	5g	$5014.0	2023-05-25
Enamine	EN300-1766067-10.0g	1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole	2228428-21-3	10g	$7435.0	2023-05-25
Enamine	EN300-1766067-1g	1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole	2228428-21-3	1g	$1729.0	2023-09-20
Enamine	EN300-1766067-5g	1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole	2228428-21-3	5g	$5014.0	2023-09-20

1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole Related Literature

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2. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

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Additional information on 1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole

Comprehensive Analysis of 1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole (CAS No. 2228428-21-3)

The compound 1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole (CAS No. 2228428-21-3) is a specialized heterocyclic organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. This pyrazole derivative features a methyl-substituted alkyne side chain, which contributes to its reactivity and versatility in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery and catalysis, aligning with the growing demand for novel small-molecule scaffolds.

In the context of green chemistry and sustainable synthesis, 1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole stands out as a candidate for eco-friendly transformations. Its alkynyl group enables click chemistry reactions, a hot topic in modern bioconjugation and polymer science. The compound’s stability under mild conditions makes it suitable for high-throughput screening and combinatorial chemistry, addressing the need for efficient molecular libraries in drug development.

From a structural-activity relationship (SAR) perspective, the methyl groups at the 1 and 3 positions of the pyrazole ring enhance lipophilicity, which is critical for bioavailability in pharmaceutical applications. Recent studies highlight its potential as a kinase inhibitor scaffold, a trending focus in oncology research. The 2-methylbut-3-yn-2-yl moiety further introduces steric effects that can modulate target binding affinity, a key consideration in rational drug design.

The synthesis of CAS No. 2228428-21-3 typically involves Pd-catalyzed cross-coupling or nucleophilic substitution strategies, reflecting advancements in transition-metal catalysis. These methods align with industry shifts toward atom-economical processes, a priority for cost-effective manufacturing. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity, meeting standards for preclinical studies.

Beyond pharmaceuticals, 1,3-dimethyl-4-(2-methylbut-3-yn-2-yl)-1H-pyrazole shows promise in functional materials, such as organic semiconductors and ligand design for metal-organic frameworks (MOFs). Its electron-rich pyrazole core facilitates charge transport, relevant to optoelectronic devices—a field experiencing rapid growth due to demands for renewable energy technologies.

In summary, CAS No. 2228428-21-3 exemplifies innovation at the intersection of medicinal chemistry and materials science. Its multifaceted applications, from targeted therapeutics to advanced materials, position it as a compound of enduring scientific and industrial relevance. As research continues to uncover its potential, this molecule is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainable technology.